Cas no 103951-51-5 (N-(Adamantan-2-yl)-2-chloroacetamide)

• Product Name: N-(Adamantan-2-yl)-2-chloroacetamide
• CAS No: 103951-51-5
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 236592
• PubChem ID: 302461
• Update Time: 2025-06-12

N-(Adamantan-2-yl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-tricyclo[3.3.1.13,7]dec-2-yl-
• N-(2-adamantyl)-2-chloroacetamide
• N-ADAMANTAN-2-YL-2-CHLORO-ACETAMIDE
• 2-(N-Chloroacetyl)aminoadamantane
• 2-chloro-N-adamant-2-ylacetamide
• AC1L70K7
• AC1Q3TLR
• ACMC-1C97X
• CTK0I4081
• N-2-Adamantyl-2-chloracetamid
• NSC187506
• ST4144568
• SureCN4229104
• N-(adamant-2-yl)chloroacetamide
• EN300-04720
• AKOS000118665
• DTXSID10307092
• N-(Adamantan-2-yl)-2-chloroacetamide, AldrichCPR
• 103951-51-5
• IPWVZXFHPBHQRD-UHFFFAOYSA-N
• NSC-187506
• N-(ADAMANTAN-2-YL)-2-CHLOROACETAMIDE
• Z56886293
• AKOS000418764
• SCHEMBL4229104
• N-2-Adamantyl-2-chloroacetamide
• N-(Adamantan-2-yl)-2-chloroacetamide

• MDL： MFCD03964555
• Inchi： 1S/C12H18ClNO/c13-6-11(15)14-12-9-2-7-1-8(4-9)5-10(12)3-7/h7-10,12H,1-6H2,(H,14,15)
• InChI Key： IPWVZXFHPBHQRD-UHFFFAOYSA-N
• SMILES： ClCC(NC1C2CC3CC(C2)CC1C3)=O

Computed Properties

• Exact Mass: 227.10784
• Monoisotopic Mass: 227.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 393.9°Cat760mmHg
• Flash Point: 192°C
• Refractive Index: 1.544
• PSA: 29.1
• LogP: 3.00640

Additional information on N-(Adamantan-2-yl)-2-chloroacetamide

Introduction to N-(Adamantan-2-yl)-2-chloroacetamide (CAS No. 103951-51-5)

N-(Adamantan-2-yl)-2-chloroacetamide, identified by its CAS number 103951-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various biologically active substances. The presence of both an adamantanyl group and a chloroacetamide moiety imparts distinct chemical and pharmacological characteristics, making it a subject of extensive study and application.

The adamantanyl group, known for its remarkable stability and hydrophobicity, contributes to the overall solubility and metabolic stability of the compound. This feature is particularly advantageous in pharmaceutical applications, where bioavailability and resistance to enzymatic degradation are critical factors. On the other hand, the chloroacetamide moiety introduces reactivity that is useful in further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, N-(Adamantan-2-yl)-2-chloroacetamide has been explored for its potential in various therapeutic areas. One of the most promising applications is in the development of anti-inflammatory agents. Studies have demonstrated that derivatives of this compound can modulate inflammatory pathways by interacting with specific enzymes and receptors. The stability provided by the adamantanyl group allows for prolonged activity, while the chloroacetamide moiety facilitates further derivatization to enhance target specificity.

Moreover, research has indicated that N-(Adamantan-2-yl)-2-chloroacetamide may have applications in antiviral and anticancer therapies. Its structural framework allows for interactions with viral proteases and kinases, potentially inhibiting replication processes. Additionally, its ability to cross cell membranes efficiently suggests it could be used in drug delivery systems targeting malignant cells. These findings have spurred interest in synthesizing analogs with improved pharmacokinetic profiles.

The synthesis of N-(Adamantan-2-yl)-2-chloroacetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the adamantanyl group typically involves Friedel-Crafts alkylation or other similar methods, while the chloroacetamide functionality is often introduced through nucleophilic substitution reactions. Advances in synthetic chemistry have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In terms of analytical characterization, N-(Adamantan-2-yl)-2-chloroacetamide is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into its molecular structure and purity, which are essential for ensuring its suitability for pharmaceutical applications. Additionally, computational studies using molecular modeling have been employed to predict its interactions with biological targets, aiding in the design of more effective derivatives.

The pharmacological properties of N-(Adamantan-2-yl)-2-chloroacetamide have been further investigated through preclinical studies. These studies have revealed that the compound exhibits moderate affinity for certain receptors and enzymes, suggesting potential therapeutic benefits. However, further research is needed to fully understand its mechanism of action and to identify any potential side effects. Collaborative efforts between chemists and biologists are crucial in translating these findings into clinical applications.

The future prospects for N-(Adamantan-2-yl)-2-chloroacetamide are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic avenues. Innovations in drug design and delivery systems may further enhance its utility in treating various diseases. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing next-generation therapeutics.